N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide

• IUPAC Name: N-cyclohexyl-N'-(cyclohexylideneamino)oxamide
• InChI: InChI=1S/C14H23N3O2/c18-13(15-11-7-3-1-4-8-11)14(19)17-16-12-9-5-2-6-10-12/h11H,1-10H2,(H,15,18)(H,17,19)
• InChI Key: DBUXEWSJWGXICI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C(=O)NN=C2CCCCC2
• Molecular Formula: C14H23N3O2
• Molecular Weight: 265.35 g/mol

Description

N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide, also known as CHIR99021, is a small molecule inhibitor that targets glycogen synthase kinase 3 (GSK-3) and has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide targets GSK-3, an enzyme that plays a crucial role in various biological processes, including cell proliferation, differentiation, and apoptosis. GSK-3 is involved in the regulation of the Wnt signaling pathway, which is essential for embryonic development and tissue homeostasis. N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide inhibits GSK-3, leading to the activation of the Wnt signaling pathway and promoting the self-renewal and pluripotency of stem cells.
Biochemical and Physiological Effects:
N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide has been shown to have various biochemical and physiological effects. It promotes the self-renewal and pluripotency of embryonic stem cells by maintaining the undifferentiated state of the cells. Additionally, N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide has been found to induce the differentiation of mesenchymal stem cells into osteoblasts and chondrocytes, making it a valuable tool for tissue engineering. Moreover, N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide has been shown to inhibit the growth of cancer cells by blocking the Wnt signaling pathway.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide has several advantages for laboratory experiments. It is a small molecule inhibitor that can be easily synthesized, making it readily available for research. Additionally, it has been extensively studied and has a well-established mechanism of action. However, N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide also has some limitations. It has been shown to have off-target effects, which may affect the interpretation of experimental results. Moreover, the long-term effects of N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide on stem cells and cancer cells are still unknown, and further research is needed to assess its safety and efficacy.

Future Directions

There are several future directions for the research of N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide. One potential direction is to investigate its potential therapeutic applications in regenerative medicine. N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide has been shown to promote the differentiation of mesenchymal stem cells into osteoblasts and chondrocytes, making it a potential candidate for the treatment of bone and cartilage defects. Additionally, further research is needed to assess the safety and efficacy of N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide in clinical trials for the treatment of cancer. Moreover, the identification of new targets of N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide may lead to the development of new drugs with improved efficacy and specificity.

Synthesis Methods

The synthesis of N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide involves the reaction of 2-cyclohexylidenehydrazine with cyclohexanone followed by the reaction with ethyl 2-bromoacetate. The resulting product is then treated with sodium hydroxide to obtain N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide. This synthesis method has been optimized to produce high yields and purity of N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide, making it a reliable method for laboratory experiments.

Scientific Research Applications

N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide has been extensively studied for its potential therapeutic applications. It has been shown to promote the self-renewal and pluripotency of embryonic stem cells, making it a valuable tool for stem cell research. Additionally, N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide has been found to inhibit the Wnt signaling pathway, which is involved in the development and progression of various cancers. Therefore, N-cyclohexyl-2-(2-cyclohexylidenehydrazino)-2-oxoacetamide has the potential to be used as an anti-cancer agent.